Cas no 220772-32-7 (4-(3,4-dichlorophenyl)methylpiperidine)

• Product Name: 4-(3,4-dichlorophenyl)methylpiperidine
• CAS No: 220772-32-7
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• MDL: MFCD09260423
• CID: 850830
• PubChem ID: 3769563
• Update Time: 2026-04-29

4-(3,4-dichlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(3,4-dichlorophenyl)methyl]-
• 4-(3,4-dichlorobenzyl)piperidine
• 4-(3,4-Dichlorobenzyl)-piperidine
• 4-(3,4-DICHLOROBENZYL)PIPERIDINE HYDROCHLORIDE,
• 4-(3,4-DICHLOROBENZYL)PIPERIDINE HCL
• 4-(3,4-dichlorophenyl)methylpiperidine

• MDL： MFCD09260423

Computed Properties

• Exact Mass: 279.03500

Experimental Properties

• PSA: 12.03000
• LogP: 4.66630

Additional information on 4-(3,4-dichlorophenyl)methylpiperidine

Comprehensive Overview of 4-(3,4-dichlorophenyl)methylpiperidine (CAS No. 220772-32-7): Properties, Applications, and Research Insights

4-(3,4-dichlorophenyl)methylpiperidine (CAS No. 220772-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely explored for their potential in drug discovery and material science. Its molecular formula, C₁₂H₁₅Cl₂N, highlights the presence of a dichlorophenyl moiety, a key functional group often associated with bioactive properties.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in synthesizing pharmaceutical intermediates and agrochemicals. Researchers frequently search for "CAS 220772-32-7 suppliers" or "4-(3,4-dichlorophenyl)methylpiperidine synthesis methods," reflecting the compound's industrial relevance. Its applications span from central nervous system (CNS) drug development to catalysis, making it a subject of ongoing studies in academic and commercial laboratories.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for formulation scientists. For instance, its lipophilicity, influenced by the dichlorophenyl group, enhances membrane permeability—a desirable trait in drug delivery systems. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Queries like "how to improve bioavailability of piperidine derivatives" often intersect with discussions about this compound.

From a synthetic chemistry perspective, 4-(3,4-dichlorophenyl)methylpiperidine serves as a building block for heterocyclic scaffolds. Its methylpiperidine core allows for further functionalization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where modular compounds accelerate hit identification. Searches for "piperidine derivatives in computational chemistry" or "structure-activity relationship (SAR) of chlorophenyl compounds" underscore its interdisciplinary appeal.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its chlorinated aromatic structure prompts studies on green synthesis routes to minimize waste. Terms like "sustainable synthesis of dichlorophenyl derivatives" resonate with the global push toward green chemistry. Additionally, its patent landscape reveals innovations in process optimization, addressing cost and scalability challenges—a frequent concern for manufacturers.

In conclusion, 4-(3,4-dichlorophenyl)methylpiperidine (CAS No. 220772-32-7) exemplifies the intersection of medicinal chemistry and industrial applications. Its adaptability in molecular design and alignment with contemporary research trends—such as fragment-based drug discovery and catalysis—ensure its continued relevance. As scientific inquiries evolve, this compound remains a focal point for answering questions like "how to modify piperidine for selective target binding" or "emerging uses of chlorophenyl motifs," solidifying its role in advancing chemical sciences.